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Compound of Interest

Compound Name: Resomelagon

Cat. No.: B12391090

Introduction

Resomelagon, also known as AP1189, is a potent, orally active small molecule that functions
as a biased agonist for the melanocortin type 1 (MC1) and type 3 (MC3) receptors.[1][2][3][4]
By selectively activating these receptors, Resomelagon triggers pro-resolving cellular
pathways, including the induction of ERK1/2 phosphorylation and calcium (Ca2+) mobilization.
[1] This mechanism contributes to its anti-inflammatory properties, such as inhibiting the
release of pro-inflammatory cytokines like TNF-a and enhancing efferocytosis (the clearance of
apoptotic cells by phagocytes).[1][4] These characteristics make Resomelagon a valuable
compound for research in chronic inflammatory conditions, such as rheumatoid arthritis, and
obesity.[1][5]

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving
Resomelagon for in vitro and in vivo studies. This document provides detailed protocols for the
preparation, storage, and handling of Resomelagon stock solutions using DMSO.

Data Presentation

Quantitative data for Resomelagon is summarized in the tables below for easy reference.

Table 1: Physical and Chemical Properties of Resomelagon
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Property

Synonyms

Value

AP1189, AP-1189 free base[6]

Molecular Formula

C14H14N602[6]

Molecular Weight

298.30 g/mol [6]

| Mechanism of Action | Agonist of Melanocortin Receptor 1 (MC1) and 3 (MC3)[1][3] |

Table 2: Preparation Guide for Resomelagon Stock Solutions in DMSO

Desired Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration Volume Volume Volume
1mM 0.30 mg 1.50 mg 3.00 mg
5 mM 1.50 mg 7.50 mg 15.00 mg
10 mM 3.00 mg 15.00 mg 30.00 mg

Calculations are based on a molecular weight of 298.30 g/mol .

Table 3: Storage and Stability of Resomelagon Stock Solutions

Parameter

Solvent

Recommendation

DMSO

Storage Temperature

-20°C or -80°C[1]

Short-term Stability

Up to 1 month at -20°C (protect from light)[1]

Long-term Stability

Up to 6 months at -80°C (protect from light)[1]

Freeze-Thaw Cycles

Minimize; prepare aliquots to avoid repeated

cycles[1]

| Handling | Use newly opened or anhydrous DMSO for best results[1] |
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Experimental Protocols

Materials and Equipment

Resomelagon (AP1189) powder

e Anhydrous, high-purity Dimethyl sulfoxide (DMSO)
e Polyethylene glycol 300 (PEG300)

e Tween-80

e Saline (0.9% NaCl in ddHz20)

« Sterile microcentrifuge tubes or cryovials

» Analytical balance

o Vortex mixer

e Sonicator (optional, for aiding dissolution)

» Pipettes and sterile filter tips

Protocol 1: Preparation of High-Concentration Resomelagon Stock Solution in DMSO (e.g., 50
mg/mL)

This protocol describes the preparation of a concentrated primary stock solution that can be
diluted for various applications.

e Weighing: Accurately weigh the desired amount of Resomelagon powder using an analytical
balance in a sterile weighing boat or directly into a sterile tube. For example, weigh 50 mg of
Resomelagon.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube. To prepare a
50 mg/mL solution with 50 mg of powder, add 1 mL of DMSO.
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» Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. If precipitation or difficulty in dissolving occurs, gentle heating and/or sonication
can be used to aid dissolution.[1]

» Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense
the stock solution into single-use aliquots in sterile cryovials.[1] Store the aliquots as
recommended in Table 3 (-20°C for short-term or -80°C for long-term storage), protected
from light.[1]

Protocol 2: Preparation of an In Vivo Working Solution

This protocol provides an example of how to dilute the DMSO stock solution into a vehicle
suitable for oral administration in animal studies. This formulation consists of 10% DMSO, 40%
PEG300, 5% Tween-80, and 45% Saline.[1]

e Initial Mixture: In a sterile tube, combine the DMSO stock solution and PEG300. For
example, to prepare 1 mL of a final working solution, add 100 pL of a 50 mg/mL
Resomelagon DMSO stock to 400 yL of PEG300. Mix thoroughly.

e Add Surfactant: Add Tween-80 to the mixture. Following the example, add 50 pL of Tween-
80 and mix until the solution is homogeneous.

 Final Dilution: Add Saline to reach the final volume. To complete the 1 mL formulation, add
450 uL of Saline and mix thoroughly. The final concentration in this example would be 5
mg/mL.

Protocol 3: Preparation of an In Vitro Working Solution
This protocol outlines the dilution of the DMSO stock for use in cell-based assays.

 Intermediate Dilution (Optional): Depending on the final concentration required, it may be
necessary to perform one or more serial dilutions of the primary DMSO stock using sterile
cell culture medium.

 Final Dilution: Directly add a small volume of the DMSO stock (or intermediate dilution) to the
pre-warmed cell culture medium to achieve the desired final concentration. For example, to
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achieve a 10 pM final concentration in 10 mL of medium, add 2 pL of a 50 mM DMSO stock
solution.

o DMSO Concentration Check: Ensure the final concentration of DMSO in the culture medium
IS non-toxic to the cells being used. Typically, this is kept below 0.5%, and ideally below
0.1%.

o Application: Mix the medium gently and apply it to the cells as per the experimental design.

Visualizations

Resomelagon Signaling Pathway
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Caption: Signaling pathway of Resomelagon via Melanocortin Receptors.
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Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing Resomelagon stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation of Resomelagon
(AP1189) Stock Solutions in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12391090#preparing-resomelagon-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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